Cas no 2228531-47-1 (3-amino-2-(3-fluoro-4-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(3-fluoro-4-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2228531-47-1
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 6082819
• PubChem ID: 165696119
• Update Time: 2025-05-22

3-amino-2-(3-fluoro-4-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-fluoro-4-methylphenyl)-2-methylpropan-1-ol
• EN300-1800301
• 2228531-47-1

• Inchi： 1S/C11H16FNO/c1-8-3-4-9(5-10(8)12)11(2,6-13)7-14/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： IGGVYYXGVJXHMB-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C)(CO)CN

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(3-fluoro-4-methylphenyl)-2-methylpropan-1-ol

3-Amino-2-(3-Fluoro-4-Methylphenyl)-2-Methylpropan-1-Ol: A Comprehensive Overview

3-Amino-2-(3-fluoro-4-methylphenyl)-2-methylpropan-1-ol, commonly referred to by its CAS number 2228531-47-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule is characterized by its unique structural features, which include an amino group attached to a tertiary alcohol moiety, along with a substituted phenyl ring. The presence of fluorine and methyl groups on the aromatic ring adds complexity to its structure, making it a valuable compound for various applications in drug discovery and chemical synthesis.

The synthesis of 3-amino-2-(3-fluoro-4-methylphenyl)-2-methylpropan-1-ol involves a series of carefully designed reactions, including nucleophilic substitutions, reductions, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective binding to certain protein targets, making it a potential candidate for therapeutic interventions in areas such as oncology and neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

The structural versatility of 3-amino-2-(3-fluoro-4-methylphenyl)-2-methylpropan-1-ol allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. By modifying the substituents on the phenyl ring or altering the alcohol group, chemists can optimize the compound's solubility, bioavailability, and metabolic stability.

From an environmental standpoint, the synthesis and application of this compound adhere to green chemistry principles. Efforts are being made to develop sustainable processes that minimize waste generation and reduce reliance on hazardous reagents. The use of biodegradable solvents and recyclable catalysts has been reported in recent studies, highlighting the commitment to eco-friendly practices in chemical research.

In conclusion, 3-amino-2-(3-fluoro-4-methylphenyl)-2-methylpropan-1-ol (CAS No: 2228531-47-1) stands out as a versatile and intriguing molecule with vast potential across multiple domains. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in future drug development and chemical innovation.